4-{2,4-dioxo-3-[4-(piperazine-1-carbonyl)phenyl]imidazolidin-1-yl}-N-(oxan-4-yl)piperidine-1-carboxamide hydrochloride

• IUPAC Name: 4-[2,4-dioxo-3-[4-(piperazine-1-carbonyl)phenyl]imidazolidin-1-yl]-N-(oxan-4-yl)piperidine-1-carboxamide;hydrochloride
• InChI: InChI=1S/C25H34N6O5.ClH/c32-22-17-30(20-5-11-29(12-6-20)24(34)27-19-7-15-36-16-8-19)25(35)31(22)21-3-1-18(2-4-21)23(33)28-13-9-26-10-14-28;/h1-4,19-20,26H,5-17H2,(H,27,34);1H
• InChI Key: QKIBDCZGECKGEH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)C3=CC=C(C=C3)C(=O)N4CCNCC4)C(=O)NC5CCOCC5.Cl
• Molecular Formula: C25H35ClN6O5
• Molecular Weight: 535.0 g/mol
• CAS No.: 2097929-55-8

Description

4-{2,4-dioxo-3-[4-(piperazine-1-carbonyl)phenyl]imidazolidin-1-yl}-N-(oxan-4-yl)piperidine-1-carboxamide hydrochloride is a useful research compound. Its molecular formula is C25H35ClN6O5 and its molecular weight is 535.04. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Development

The chemical compound , though not directly referenced in available literature, is related to a class of compounds involved in the development of receptor inhibitors and the exploration of their synthetic processes. Research in this area has led to the development of efficient synthetic routes for compounds with potential therapeutic applications. For instance, the selection of an enantioselective process for the preparation of a CGRP receptor inhibitor highlights the importance of convergent, stereoselective synthesis in drug development, demonstrating the compound's relevance in the context of receptor antagonism and its potential for large-scale synthesis (Cann et al., 2012).

Pharmacological Exploration

The compound is structurally related to pharmacologically active agents explored for various medical applications, including the treatment of central nervous system disorders and the development of antiarrhythmic and antihypertensive agents. Research into N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride as a novel Rho kinase inhibitor exemplifies the broader pharmacological potential of structurally related compounds. This specific compound has been investigated for its scalability and facile synthesis, indicative of its potential utility in treating central nervous system disorders (Wei et al., 2016).

Antimicrobial and Antiviral Activity

Compounds with structural similarities to the chemical have been evaluated for their antimicrobial and antiviral activities. This includes the synthesis and in vitro antimicrobial study of derivatives targeting various pathogens, demonstrating the chemical's relevance in the development of new therapeutic agents with potential applications in combating bacterial and fungal infections (Patel & Patel, 2010).

Inhibitors of Soluble Epoxide Hydrolase

The discovery of compounds as inhibitors of soluble epoxide hydrolase, based on the structural framework related to the chemical , underscores its significance in the context of therapeutic agent development. These compounds have shown robust effects on serum biomarkers, providing evidence of in vivo target engagement and the potential for application in various disease models (Thalji et al., 2013).